Cas no 1805124-24-6 (3-Chloro-2-nitro-4-phenylpyridine)

• Product Name: 3-Chloro-2-nitro-4-phenylpyridine
• CAS No: 1805124-24-6
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4903080
• Update Time: 2025-11-01

3-Chloro-2-nitro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-nitro-4-phenylpyridine

• Inchi： 1S/C11H7ClN2O2/c12-10-9(8-4-2-1-3-5-8)6-7-13-11(10)14(15)16/h1-7H
• InChI Key： ITJFULKLXWSUSB-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-nitro-4-phenylpyridine

3-Chloro-2-nitro-4-phenylpyridine (CAS No. 1805124-24-6): A Comprehensive Overview

3-Chloro-2-nitro-4-phenylpyridine (CAS No. 1805124-24-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 3-Chloro-2-nitro-4-phenylpyridine is C₁₂H₈ClN₃O₂, and its molecular weight is approximately 261.66 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 3-position, a nitro group at the 2-position, and a phenyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 3-Chloro-2-nitro-4-phenylpyridine is a solid at room temperature and is typically white or off-white in color. It has a melting point of around 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility characteristics make it suitable for various synthetic reactions and analytical techniques.

The chemical reactivity of 3-Chloro-2-nitro-4-phenylpyridine is influenced by its functional groups. The presence of the nitro group makes it an excellent electron-withdrawing substituent, which can affect the reactivity of the pyridine ring. The chlorine atom at the 3-position can undergo nucleophilic substitution reactions, making this compound a valuable intermediate in organic synthesis. Additionally, the phenyl group provides aromatic stability and can participate in various conjugation effects.

In the pharmaceutical industry, 3-Chloro-2-nitro-4-phenylpyridine has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate these enzymes selectively could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 3-Chloro-2-nitro-4-phenylpyridine has also been investigated for its use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Studies have shown that derivatives of this compound can enhance the performance of these devices by improving charge transport and stability.

The synthesis of 3-Chloro-2-nitro-4-phenylpyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the nitration of 3-chloro-4-phenylpyridine followed by further functionalization steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 3-Chloro-2-nitro-4-phenylpyridine (CAS No. 1805124-24-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.